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Compound of Interest

Compound Name: m-PEG2-acid

Cat. No.: B1677424

An In-depth Technical Guide on the Safety and Handling of m-PEG2-acid

This guide provides comprehensive safety and handling information for m-PEG2-acid (CAS:
149577-05-9) intended for researchers, scientists, and drug development professionals.
Adherence to these guidelines is critical for ensuring personal safety and maintaining
experimental integrity in the laboratory.

Physicochemical and Structural Data

m-PEG2-acid, also known as 3-(2-methoxyethoxy)propanoic acid, is a hydrophilic PEG linker
featuring a terminal carboxylic acid and a methoxy group.[1][2] The carboxylic acid can be
reacted with primary amines to form stable amide bonds, making it a versatile tool in
bioconjugation and for creating PROTACSs.[1][2][3] The PEG spacer enhances the solubility of
conjugated molecules in agueous media.[2][3]

Table 1: Physical and Chemical Properties of m-PEG2-acid
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Property Value References
CAS Number 149577-05-9 [2][31[4]
Molecular Formula C6H1204 [21[3][4]
Molecular Weight 148.16 g/mol [41[5]
Appearance Colorless to light yellow liquid [5]

Purity >96% - 98% [2][3][4]
Boiling Point 244.2 + 20.0 °C (Predicted) [5]

Density 1.098 + 0.06 g/cm3 (Predicted) [5]

| pKa | 4.28 £ 0.10 (Predicted) [[5] |

Hazard Identification and Toxicology

Based on GHS classifications, m-PEG2-acid is considered an irritant to the skin and
respiratory tract and can cause serious eye damage.[5] It is crucial to handle this chemical with
appropriate precautions.

Table 2: GHS Hazard Classification for m-PEG2-acid
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Hazard .
Code Hazard Class Category Signal Word
Statement
. Skin
Causes skin . .
H315 L. corrosion/irrita 2 Warning
irritation )
tion
) Serious eye
Causes serious
H318 damage/eye 1 Danger
eye damage o
irritation
Specific target
May cause organ toxicity,
H335 respiratory single exposure; 3 Warning

irritation

Respiratory tract

irritation

Data sourced from ChemicalBook.[5]

No components of similar products are identified as probable, possible, or confirmed human
carcinogens by IARC, ACGIH, or NTP.[6]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling m-PEG2-acid.

The following PPE is recommended to minimize exposure risk.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type

Eye/Face Protection

Required Equipment

Safety goggles with side-
shields

Specifications and
Rationale

Must conform to EN 166
(EU) or NIOSH (US)
standards to protect
against splashes and
serious eye damage.[5][6]

[7]

Hand Protection

Chemical-resistant disposable
nitrile, neoprene, or butyl

rubber gloves

Provides a barrier against skin
contact and irritation.[7][8]
Gloves should be inspected
before use and changed

immediately if contaminated.[7]

[°]

Body Protection

Laboratory coat

Should be worn and kept
fastened to protect skin and

clothing from accidental spills.

[719]

| Respiratory Protection | Use in a well-ventilated area or a certified chemical fume hood |

Essential to prevent inhalation of vapors or aerosols and avoid respiratory tract irritation.[6][7]

(11

Experimental Protocols and Handling Procedures

A systematic approach to handling m-PEG2-acid is crucial for both safety and experimental

Success.

General Handling Workflow

The following diagram outlines the standard workflow for safely handling m-PEG2-acid in a

laboratory setting.
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1. Preparation

Conduct Risk Assessment

Ensure Emergency Equipment
(Eyewash, Shower) is Accessible

Don all Required PPE

Proceed to Handling

2. Hapdling

Work in a Certified
Chemical Fume Hood

Allow Container to Reach
Room Temperature Before Opening

Avoid Inhalation,
Contact with Skin and Eyes

After Experiment

3. Post-Handling & Storage

Decontaminate Work Area

\ 4

Tightly Seal Container

\

Store at Recommended
Temperature (-20°C)

Collect Waste in a
Labeled, Sealed Container

Dispose of Waste via
Licensed Contractor

Click to download full resolution via product page

Caption: General workflow for handling m-PEG2-acid.
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Step-by-Step Handling Protocol

o Preparation: Before handling, conduct a thorough risk assessment for the planned
experiment.[7] Ensure that a safety shower, eyewash station, and other emergency
equipment are accessible.[7] Don all required PPE as specified in Table 3.[9]

o Acclimatization: Allow the container of m-PEG2-acid to equilibrate to room temperature
before opening to prevent condensation.[9]

e Handling: Conduct all work within a certified chemical fume hood to prevent inhalation of
vapors.[7][9] Avoid all direct contact with skin, eyes, and clothing.[6][7]

o Storage: After use, ensure the container is tightly sealed.[7] Store the compound at -20°C in
a dry environment.[2][3]

o Decontamination: Thoroughly decontaminate the work area and any equipment after
handling is complete.[9]

» Disposal: Collect contaminated items (e.g., gloves, pipette tips) in a sealed, labeled
hazardous waste container.[7] Dispose of all chemical waste through a licensed waste
disposal contractor in accordance with local regulations.[7]

First Aid Measures

In case of accidental exposure, follow these first aid procedures immediately. Medical attention
should be sought for all exposure incidents.

First Aid Response Flowchart

The following diagram illustrates the immediate actions to take following an exposure event.
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Rinse mouth with water.
Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
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Caption: First aid procedures for m-PEG2-acid exposure.

+ Eye Contact: Immediately flush eyes with plenty of water for several minutes as a
precaution, removing contact lenses if present and easy to do so.[5][9] Seek immediate
medical attention as the substance can cause serious eye damage.[5]

o Skin Contact: Wash off with soap and plenty of water and remove any contaminated clothing.

[9]

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration.[9]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person.[6][9]

Accidental Release Measures
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In the event of a spill, follow these procedures:

o Personal Precautions: Evacuate personnel to a safe area and ensure adequate ventilation.
[6][10] Avoid breathing vapors and wear full personal protective equipment.[6][10]

e Environmental Precautions: Prevent the chemical from entering drains or water courses.[6]
[10]

o Containment and Cleaning: Absorb the spill with an inert, liquid-binding material such as
diatomite or universal binders.[6][10] Decontaminate the affected surfaces and equipment,
and dispose of all contaminated material as hazardous waste according to regulations.[6][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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